3-(Cyanomethylamino)-2-methylbenzoic acid

• IUPAC Name: 3-(cyanomethylamino)-2-methylbenzoic acid
• InChI: InChI=1S/C10H10N2O2/c1-7-8(10(13)14)3-2-4-9(7)12-6-5-11/h2-4,12H,6H2,1H3,(H,13,14)
• InChI Key: JKWRDAHAMJNQAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NCC#N)C(=O)O
• Molecular Formula: C10H10N2O2
• DSSTOX Substance ID: DTXSID201263001
• Molecular Weight: 190.20 g/mol
• CAS No.: 1000340-07-7

Description

3-(Cyanomethylamino)-2-methylbenzoic acid (also known as CMB) is a synthetic compound that has been used in a variety of scientific applications, including biochemical and physiological research. CMB has been used for decades as a research tool to study the effects of certain compounds on biological systems. It has also been used to study the mechanism of action of certain drugs, as well as to develop new drugs. CMB has been used in a variety of laboratory experiments, and has a wide range of advantages and limitations.

Scientific Research Applications

Solubility and Solvent Effects

• Research on the solubility of similar compounds, such as 2-amino-3-methylbenzoic acid, in various solvents provides insights into their purification processes. The study determined solubility values across different solvents and temperatures, offering a foundation for understanding the solubility behavior of structurally related compounds like 3-(Cyanomethylamino)-2-methylbenzoic acid. Such research aids in the optimization of solvent systems for the purification and application of these compounds in various scientific fields (Zhu et al., 2019).

Crystal Structure and Properties

• Studies on the crystal structure and properties of coordination compounds involving similar benzoid acids highlight the potential of this compound in forming complex structures with metals. These insights are crucial for the development of new materials and catalysts (Xiang, 2011).

Polymer Science

• Research on poly(m-benzamide)s synthesized from derivatives of similar benzoid acids demonstrates the potential for this compound in the creation of water-soluble and thermosensitive polymers. This has implications for the development of novel materials with specific thermal properties (Sugi et al., 2006).

Antioxidant and Antibacterial Activities

• Synthesis and characterization studies of novel benzamide compounds starting from similar acids have shown significant antioxidant and antibacterial activities. This suggests potential applications of this compound in the synthesis of bioactive compounds for medical research (Yakan et al., 2020).

Anti-Cancer Activity

• The synthesis and anti-cancer activity assessment of compounds derived from similar chemical structures indicate the potential of this compound in the development of new therapeutic agents. These studies offer a pathway for designing compounds with specific biological activities (Liu et al., 2019).

Mechanism of Action

Target of Action

The compound contains a benzoic acid moiety, which is a common structural feature in many bioactive compounds . It also contains a cyanomethylamino group, which could potentially interact with various biological targets.

Mode of Action

The mode of action would depend on the specific biological target of the compound. For instance, if the target is an enzyme, the compound could act as an inhibitor or activator. The cyanomethylamino group might form interactions with the target, leading to changes in its activity .

Biochemical Pathways

Again, without specific studies, it’s hard to say which biochemical pathways this compound might affect. Compounds with similar structures, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Pharmacokinetics

The pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and efficacy. Unfortunately, without specific studies, it’s hard to predict the ADME properties of this compound .

Result of Action

The result of the compound’s action would depend on its mode of action and the specific biological target. For instance, if the compound acts as an enzyme inhibitor, it could lead to decreased activity of the enzyme, potentially affecting the cellular processes that the enzyme is involved in .

Action Environment

The action, efficacy, and stability of the compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other compounds. For instance, the stability of the compound could be affected by the pH of the environment, as certain functional groups can undergo ionization at different pH levels .